Cas no 2097977-19-8 (3-(4-(Aminomethyl)piperidin-1-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(4-(Aminomethyl)piperidin-1-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2097977-19-8
• MF: C₉H₁₅F₃N₂O
• MW: 224.223412752151
• CID: 4774764
• Update Time: 2023-08-17

3-(4-(Aminomethyl)piperidin-1-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(aminomethyl)piperidin-1-yl)-1,1,1-trifluoropropan-2-one
• 3-[4-(aminomethyl)piperidin-1-yl]-1,1,1-trifluoropropan-2-one
• 3-(4-(Aminomethyl)piperidin-1-yl)-1,1,1-trifluoropropan-2-one

• Inchi： 1S/C9H15F3N2O/c10-9(11,12)8(15)6-14-3-1-7(5-13)2-4-14/h7H,1-6,13H2
• InChI Key： KPWQIISMKPKUSV-UHFFFAOYSA-N
• SMILES： FC(C(CN1CCC(CN)CC1)=O)(F)F

Computed Properties

• Exact Mass: 224.11364759 g/mol
• Monoisotopic Mass: 224.11364759 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3
• Molecular Weight: 224.22